Cas no 85516-42-3 (3-(Aminomethyl)pyrrolidine-2,5-dione)
3-(Aminomethyl)pyrrolidine-2,5-dione is a heterocyclic compound featuring both an amine and a diketone functional group. This structure lends versatility in organic synthesis, particularly as a building block for pharmaceuticals and specialty chemicals. The presence of the aminomethyl group enhances reactivity, enabling facile derivatization, while the pyrrolidine-2,5-dione core offers stability and compatibility with further modifications. Its bifunctional nature allows for applications in peptide mimetics, drug discovery, and catalyst design. The compound’s balanced reactivity and stability make it a valuable intermediate for constructing complex molecular architectures with precision. Suitable for controlled reactions, it is often utilized in academic and industrial research settings.
85516-42-3 structure
Product Name:3-(Aminomethyl)pyrrolidine-2,5-dione
CAS No:85516-42-3
MF:C5H8N2O2
MW:128.129220962524
CID:2093431
PubChem ID:43200271
Update Time:2025-06-07
3-(Aminomethyl)pyrrolidine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)pyrrolidine-2,5-dione
- AKOS000264070
- 85516-42-3
- AKOS022473859
- SCHEMBL13378339
-
- Inchi: 1S/C5H8N2O2/c6-2-3-1-4(8)7-5(3)9/h3H,1-2,6H2,(H,7,8,9)
- InChI Key: GLEJFOKLZHFGPI-UHFFFAOYSA-N
- SMILES: O=C1C(CN)CC(N1)=O
Computed Properties
- Exact Mass: 128.058577502g/mol
- Monoisotopic Mass: 128.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.2
- XLogP3: -1.4
3-(Aminomethyl)pyrrolidine-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004914-1g |
3-(Aminomethyl)pyrrolidine-2,5-dione |
85516-42-3 | 95% | 1g |
$924.00 | 2023-08-31 | |
| Chemenu | CM280205-1g |
3-(Aminomethyl)pyrrolidine-2,5-dione |
85516-42-3 | 95% | 1g |
$823 | 2021-08-18 | |
| Chemenu | CM280205-1g |
3-(Aminomethyl)pyrrolidine-2,5-dione |
85516-42-3 | 95% | 1g |
$*** | 2023-05-29 | |
| Ambeed | A576354-1g |
3-(Aminomethyl)pyrrolidine-2,5-dione |
85516-42-3 | 95+% | 1g |
$900.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659975-1g |
3-(Aminomethyl)pyrrolidine-2,5-dione |
85516-42-3 | 98% | 1g |
¥8643.00 | 2024-07-28 | |
| Crysdot LLC | CD11044300-1g |
3-(Aminomethyl)pyrrolidine-2,5-dione |
85516-42-3 | 95+% | 1g |
$872 | 2024-07-18 |
3-(Aminomethyl)pyrrolidine-2,5-dione Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
85516-42-3 (3-(Aminomethyl)pyrrolidine-2,5-dione) Related Products
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- 866319-07-5((3aR,6aS)-Tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)
- 25611-47-6(Pyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone,dihydro-)
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